Cas no 2098084-41-2 (3-(4-(Methoxymethyl)-3,3-dimethylpyrrolidin-1-yl)propan-1-amine)

• Product Name: 3-(4-(Methoxymethyl)-3,3-dimethylpyrrolidin-1-yl)propan-1-amine
• CAS No: 2098084-41-2
• MF: C₁₁H₂₄N₂O
• MW: 200.321063041687
• CID: 5728328
• PubChem ID: 121202746
• Update Time: 2025-06-08

3-(4-(Methoxymethyl)-3,3-dimethylpyrrolidin-1-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• F1907-6560
• 3-(4-(methoxymethyl)-3,3-dimethylpyrrolidin-1-yl)propan-1-amine
• AKOS026710929
• 2098084-41-2
• 3-(4-(Methoxymethyl)-3,3-dimethylpyrrolidin-1-yl)propan-1-amine

• Inchi： 1S/C11H24N2O/c1-11(2)9-13(6-4-5-12)7-10(11)8-14-3/h10H,4-9,12H2,1-3H3
• InChI Key： BACLRCQJCYPHEV-UHFFFAOYSA-N
• SMILES： O(C)CC1CN(CCCN)CC1(C)C

Computed Properties

• Exact Mass: 200.188863393g/mol
• Monoisotopic Mass: 200.188863393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 38.5Ų

Additional information on 3-(4-(Methoxymethyl)-3,3-dimethylpyrrolidin-1-yl)propan-1-amine

Introduction to 3-(4-(Methoxymethyl)-3,3-dimethylpyrrolidin-1-yl)propan-1-amine and Its Significance in Modern Chemical Biology

3-(4-(Methoxymethyl)-3,3-dimethylpyrrolidin-1-yl)propan-1-amine, identified by its CAS number 2098084-41-2, is a compound of growing interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its complex structural framework, has garnered attention due to its potential applications in drug discovery and therapeutic development. The unique arrangement of functional groups within its structure, including the dimethylpyrrolidinyl moiety and the methoxymethyl substituent, contributes to its distinctive chemical properties and reactivity, making it a valuable candidate for further investigation.

The compound's structural complexity is not merely a matter of academic curiosity but holds practical implications for medicinal chemistry. The presence of the 3,3-dimethylpyrrolidin-1-yl group introduces a rigid bicyclic framework, which can enhance the metabolic stability and binding affinity of potential drug candidates. This feature is particularly relevant in the design of small-molecule inhibitors targeting enzymes involved in critical biological pathways. Moreover, the 4-(methoxymethyl) substituent adds an additional layer of functionality, enabling diverse chemical modifications that can be exploited for fine-tuning pharmacological properties.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 3-(4-(Methoxymethyl)-3,3-dimethylpyrrolidin-1-yl)propan-1-amine and biological targets. Studies have demonstrated that this compound exhibits promising binding affinities with certain protein kinases, which are implicated in various diseases, including cancer and inflammatory disorders. The ability to modulate these interactions through structural optimization opens up avenues for developing novel therapeutic agents with improved efficacy and reduced side effects.

The synthesis of 3-(4-(Methoxymethyl)-3,3-dimethylpyrrolidin-1-yl)propan-1-amine presents both challenges and opportunities for synthetic chemists. The construction of the pyrrolidine ring system requires precise control over reaction conditions to ensure high yields and purity. Techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to introduce the necessary substituents efficiently. Additionally, protecting group strategies are essential to prevent unwanted side reactions during multi-step syntheses.

In vitro studies have begun to unravel the mechanistic aspects of 3-(4-(Methoxymethyl)-3,3-dimethylpyrrolidin-1-yl)propan-1-amine, revealing its potential as a scaffold for drug development. Preliminary data suggest that this compound can inhibit the activity of specific enzymes by competing with natural substrates or by inducing conformational changes in the target proteins. Such findings are crucial for designing more refined derivatives with enhanced pharmacological profiles.

The role of dimethylpyrrolidinyl and methoxymethyl functional groups in modulating biological activity is an area of active research. These groups can influence solubility, permeability across biological membranes, and interactions with metabolic enzymes. By systematically varying these moieties, researchers aim to identify optimal structures that balance potency with pharmacokinetic properties. This approach aligns with the broader goals of structure-based drug design, where computational predictions are integrated with experimental validation.

The pharmaceutical industry has taken notice of compounds like 3-(4-(Methoxymethyl)-3,3-dimethylpyrrolidin-1-yl)propan-1-amine due to their potential therapeutic value. Several companies are investing in research programs focused on developing novel analogs with improved properties. Collaborations between academic institutions and industry partners have accelerated progress by combining expertise in synthetic chemistry, biochemistry, and pharmacology.

Future directions for research on 2098084-41-2 include exploring its role in modulating pathways beyond protein kinases. Investigating its effects on other biological targets such as G protein-coupled receptors or ion channels could uncover new therapeutic applications. Additionally, preclinical studies are needed to assess its safety profile and pharmacokinetic behavior before moving into human trials.

The synthesis and characterization of derivatives will continue to be a cornerstone of research efforts. Advances in synthetic methodologies will enable the rapid production of libraries of compounds for high-throughput screening experiments. This approach will help identify lead candidates that can be further optimized through iterative rounds of design and testing.

In conclusion,3-(4-(Methoxymethyl)-3,3-dimethylpyrrolidin-1-yl)propan-1-amine represents a significant advancement in chemical biology with implications for drug discovery and therapeutic development. Its unique structural features make it a versatile scaffold for designing molecules with tailored biological activities. As research progresses,CAS no 2098084-41-2 is poised to play a pivotal role in addressing unmet medical needs through innovative chemical solutions.